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Compound of Interest

Compound Name: 2,4-Difluororesorcinol

Cat. No.: B067399

An In-depth Technical Guide to 2,4-Difluoro-1,3-
dihydroxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,4-Difluoro-1,3-dihydroxybenzene, also known as 2,4-Difluororesorcinol. This
document consolidates key data, outlines conceptual experimental protocols, and presents
logical workflows relevant to its application in research and development.

Core Properties

2,4-Difluoro-1,3-dihydroxybenzene is a fluorinated aromatic compound belonging to the
resorcinol family.[1] Its structural attributes, particularly the presence of two fluorine atoms and
two hydroxyl groups on the benzene ring, confer unique reactivity and make it a valuable
intermediate in organic synthesis.[2][3][4]

Table 1: General Properties of 2,4-Difluoro-1,3-dihydroxybenzene
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Property

Chemical Name

Value

2,4-Difluoro-1,3-
dihydroxybenzene

Source(s)

[213]

2.,4-Difluororesorcinol, 2,4-

Synonyms Difluorobenzene-1,3-diol 2]

CAS Number 195136-71-1 [21[3]
Molecular Formula CeHaF202 [2][3]
Molecular Weight 146.09 g/mol [2][3]

| Purity | 295% to =98% (HPLC) |[2][3] |

Physical and Spectroscopic Data

The physical properties of 2,4-Difluoro-1,3-dihydroxybenzene are summarized below. These

characteristics are essential for its handling, storage, and application in various experimental

setups.

Table 2: Physical Properties of 2,4-Difluoro-1,3-dihydroxybenzene

Property Value Source(s)
Appearance Off-white solid, powder [2][5]
Melting Point 57-88 °C [2][5]
Boiling Point 211.3 + 35.0 °C (Predicted) [5]

- Soluble in Dimethylformamide
Solubility [21[5]

(DMSO)

pKa 7.23 £ 0.15 (Predicted) [5]

Storage Temperature

-20°C

[2](5]

| Stability | Stable for at least 2 years at -20°C when protected from light and moisture. |[2] |
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Spectroscopic Data: While specific spectral data such as detailed *H-NMR, 3C-NMR, IR, or
Mass Spectrometry for 2,4-Difluoro-1,3-dihydroxybenzene are not readily available in the
provided search results, its identity is typically confirmed by tH-NMR.[2] For reference, the
related compound 1,3-dihydroxybenzene (resorcinol) shows characteristic signals in its
spectra.[6][7] The presence of fluorine atoms would introduce complex splitting patterns
(coupling) in the *H and 3C NMR spectra of the title compound.

Reactivity and Applications

2,4-Difluoro-1,3-dihydroxybenzene serves as a key fluorinated building block in organic
synthesis.[2][3] The fluorine atoms on the benzene ring are activated towards nucleophilic
aromatic substitution (SNAr) reactions.[4] This reactivity allows for the introduction of various
functional groups, making it a versatile precursor for more complex molecules.

Its primary application lies in the synthesis of fluorescent dyes. It is a known precursor for
preparing Pacific Blue dyes, as well as analogs of fluorescein, coumarin, and resorufin.[2]

2,4-Difluoro-1,3-dihydroxybenzene

Precursor for Fluorescent Dyes

Pacific Blue Dyes Fluorescein Analogs Coumarin Analogs Resorufin Analogs

Starting Material Nucleophilic Aromatic Introduction of Work-up and e zz:gﬁ:&lznra h Characterization Final Product
(e.g., Polyfluorinated Benzene) Substitution (SNA_r) Hydroxyl Groups Crude Product Isolation '%'ecrysta"izagon‘)’ % (NMR, MS, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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